Shield-1

• IUPAC Name: [(1R)-3-(3,4-dimethoxyphenyl)-1-[3-(2-morpholin-4-ylethoxy)phenyl]propyl] (2S)-1-[(2S)-2-(3,4,5-trimethoxyphenyl)butanoyl]piperidine-2-carboxylate
• InChI: InChI=1S/C42H56N2O10/c1-7-33(31-27-38(49-4)40(51-6)39(28-31)50-5)41(45)44-18-9-8-13-34(44)42(46)54-35(16-14-29-15-17-36(47-2)37(25-29)48-3)30-11-10-12-32(26-30)53-24-21-43-19-22-52-23-20-43/h10-12,15,17,25-28,33-35H,7-9,13-14,16,18-24H2,1-6H3/t33-,34-,35+/m0/s1
• InChI Key: NMFHJNAPXOMSRX-PUPDPRJKSA-N
• Canonical SMILES: CCC(C1=CC(=C(C(=C1)OC)OC)OC)C(=O)N2CCCCC2C(=O)OC(CCC3=CC(=C(C=C3)OC)OC)C4=CC(=CC=C4)OCCN5CCOCC5
• Isomeric SMILES: CC[C@@H](C1=CC(=C(C(=C1)OC)OC)OC)C(=O)N2CCCC[C@H]2C(=O)O[C@H](CCC3=CC(=C(C=C3)OC)OC)C4=CC(=CC=C4)OCCN5CCOCC5
• Molecular Formula: C42H56N2O10
• Molecular Weight: 748.9 g/mol

Description

Shield-1 is a specific, cell-permeant, and high-affinity ligand of FK506-binding protein-12 (FKBP). It reverses the instability by binding to mutated FKBP (mtFKBP), allowing conditional expression of mtFKBP-fused proteins. The Shield-1 compound stabilizes a protein of interest tagged with the destabilization domain (DD), which is based on a mutated version of the FKBP protein.

Physical And Chemical Properties Analysis

Shield-1 has a molecular weight of 748.9 and its formula is C42H56N2O10. It is soluble in DMSO.

Relevant Papers

A study published in PLOS ONE discussed the application of the DD-Shield technique in transgenic medaka, showing the ubiquitous conditional expression throughout life. Another paper mentioned the use of Shield-1 in a Phase 1 trial.

Scientific Research Applications

• Electromagnetic Wave Absorption by 2D Transition Metal Carbonitride Ti3CNTx (MXene) : This study by Iqbal et al. (2020) discusses the exceptional EMI shielding performance of a two-dimensional transition metal carbonitride, Ti3CNTx MXene, achieved through thermal annealing. It shows anomalously high absorption of electromagnetic waves, making it significant for designing advanced EMI shielding materials (Iqbal et al., 2020).

• Shape Optimization of Conducting Shields for Low-Frequency Magnetic Fields : Ziółkowski and Gratkowski (2008) describe a new optimization technique for designing efficient and aesthetic electromagnetic shields using a combination of the finite-element method, genetic algorithms, and Bezier curves (Ziółkowski & Gratkowski, 2008).

• Meteoroid Shielding for Apollo and Space Station Projects : Cour-Palais (1999) details contributions to the development of practical meteoroid shielding, particularly for the Apollo Project and later the Space Station. It includes equations for penetration resistance and a history of shield development, including materials like Nextel ceramic fabric (Cour-Palais, 1999).

• Perforation Resistance of Double-Layered Metal Shield under High-Velocity Impact : Scazzosi et al. (2021) investigated the performance of a ballistic shield made of high-strength steel and aluminum alloy layers. Their study provided insights into the energy dissipation mechanism during high-velocity impacts and implications for transportation system protection (Scazzosi, Giglio, & Manes, 2021).

Mechanism of Action

Target of Action

Shield-1 is a specific, cell-permeant, and high-affinity ligand of FK506-binding protein-12 (FKBP) . FKBP is a protein that plays a crucial role in protein folding and cellular signaling. The primary target of Shield-1 is the mutated FKBP (mtFKBP), which is fused with the protein of interest .

Mode of Action

Shield-1 operates by binding to mtFKBP, thereby reversing its instability . This binding allows for the conditional expression of mtFKBP-fused proteins . In essence, Shield-1 stabilizes proteins tagged with a mutated FKBP12-derived destabilization domain (DD) .

Biochemical Pathways

The primary biochemical pathway affected by Shield-1 involves the regulation of protein degradation. By binding to mtFKBP, Shield-1 prevents the proteasomal degradation of DD-tagged proteins . This results in the rapid accumulation of these proteins within the cell , affecting various downstream cellular processes that depend on the levels of these proteins.

Pharmacokinetics

It is known that shield-1 is cell-permeant , suggesting that it can readily cross cellular membranes to reach its target

Result of Action

The primary molecular effect of Shield-1’s action is the stabilization of proteins tagged with a mutated FKBP12-derived destabilization domain (DD) . On a cellular level, this results in the rapid accumulation of these proteins . This can have various effects depending on the specific proteins involved, potentially influencing a wide range of cellular processes.